1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-[(E)-3-phenylprop-2-enyl]-4-[(2-prop-2-enoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C23H28N2O/c1-2-19-26-23-13-7-6-12-22(23)20-25-17-15-24(16-18-25)14-8-11-21-9-4-3-5-10-21/h2-13H,1,14-20H2/b11-8+
• InChI Key: BYNZQDIVKDEEJZ-DHZHZOJOSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1CN2CCN(CC2)CC=CC3=CC=CC=C3
• Isomeric SMILES: C=CCOC1=CC=CC=C1CN2CCN(CC2)C/C=C/C3=CC=CC=C3
• Molecular Formula: C23H28N2O
• Molecular Weight: 348.5 g/mol

Description

1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine, also known as ABDP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. ABDP is a piperazine derivative that has been synthesized through a multi-step process, and it has been found to have a unique mechanism of action that makes it useful in a variety of research settings.

Mechanism of Action

The mechanism of action of 1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine is based on its ability to react with ROS, forming a fluorescent product that can be easily detected. This compound is unique in that it reacts selectively with ROS, making it a highly specific probe for oxidative stress. This mechanism of action has been extensively studied and validated, making this compound a reliable tool for studying ROS in cells and tissues.
Biochemical and Physiological Effects
This compound has been found to have minimal biochemical and physiological effects on cells and tissues, making it a safe and effective tool for scientific research. This compound does not interfere with normal cellular processes, and it does not cause any significant toxicity or side effects. This makes this compound an ideal tool for studying oxidative stress and related diseases in a variety of research settings.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments include its high sensitivity and specificity for ROS, its minimal toxicity and side effects, and its ease of use. This compound can be easily incorporated into existing experimental protocols, and it can be used in a variety of research settings. The limitations of using this compound include its cost, which can be prohibitive for some research groups, and its limited availability in some regions.

Future Directions

There are several future directions for the use of 1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine in scientific research. One potential application is in the study of oxidative stress-related diseases, such as cancer, neurodegenerative diseases, and cardiovascular disease. This compound could be used to develop new diagnostic tools and therapeutic strategies for these diseases. Additionally, this compound could be used in the development of new fluorescent probes for other biomolecules, such as proteins and nucleic acids, expanding its potential applications even further.
In conclusion, this compound is a promising compound with significant potential for scientific research. Its unique mechanism of action and minimal toxicity make it an ideal tool for studying oxidative stress and related diseases. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of new diagnostic tools and therapeutic strategies.

Synthesis Methods

The synthesis of 1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine involves several steps, including the reaction of 2-(allyloxy)benzaldehyde with 4-(3-phenyl-2-propen-1-yl)piperazine in the presence of a catalyst. The resulting product is then purified through several rounds of chromatography to yield pure this compound. This synthesis method has been optimized over time to increase the yield and purity of this compound, making it more accessible for scientific research.

Scientific Research Applications

1-[2-(allyloxy)benzyl]-4-(3-phenyl-2-propen-1-yl)piperazine has been found to have a variety of applications in scientific research. One of the most significant uses of this compound is as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. This compound has been shown to be highly sensitive to ROS, making it a useful tool for studying oxidative stress and related diseases.